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Compound Name: Mannitol hexanitrate

Cat. No.: B089765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mannitol hexanitrate (MHN) is a secondary explosive material known for its use in detonators.

A thorough understanding of its thermal properties is paramount for ensuring safety, stability,

and performance in its applications. Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA) are powerful thermoanalytical techniques for characterizing

energetic materials. DSC measures the heat flow associated with thermal transitions, such as

melting and decomposition, while TGA measures changes in mass as a function of

temperature. This application note provides a detailed protocol for the thermal analysis of

mannitol hexanitrate using DSC and TGA.

Caution: Mannitol hexanitrate is a sensitive explosive and should only be handled by trained

personnel in a controlled laboratory environment with appropriate safety measures in place.

Experimental Protocols
Safety Precautions

Always handle mannitol hexanitrate in small quantities.

Use appropriate personal protective equipment (PPE), including safety glasses, face shield,

and protective clothing.
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Ensure the thermal analysis instrument is located in a blast-proof enclosure or a designated

safe area.

Avoid subjecting the material to friction, impact, or electrostatic discharge.

Before heating an explosive, a thorough thermal analysis and a written procedure are

essential.[1]

Special considerations are necessary when heating explosives that can sublime or vaporize.

[2]

Differential Scanning Calorimetry (DSC) Protocol
This protocol is designed to determine the melting point, phase transitions, and decomposition

onset of mannitol hexanitrate.

Instrumentation:

A calibrated Differential Scanning Calorimeter (DSC) equipped with a cooling accessory.

Vented aluminum or gold-plated stainless steel crucibles. Vented crucibles are crucial to

prevent pressure buildup from gaseous decomposition products.

Crucible press for sealing.

Procedure:

Sample Preparation: Carefully weigh 1-2 mg of mannitol hexanitrate into a vented crucible.

Due to its explosive nature, using a minimal sample size is critical.

Reference Preparation: Use an empty, hermetically sealed crucible as a reference.

Instrument Setup:

Place the sample and reference crucibles into the DSC cell.

Purge the cell with an inert gas, such as nitrogen or argon, at a flow rate of 20-50 mL/min

to provide a controlled atmosphere.
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Thermal Program:

Equilibrate the sample at 30°C.

Ramp the temperature from 30°C to 250°C at a heating rate of 10°C/min. A controlled

heating rate is important for obtaining reproducible results.

Data Analysis:

Analyze the resulting thermogram to determine:

The temperature of any endothermic or exothermic events.

The onset temperature of decomposition (the temperature at which the exothermic

decomposition begins).

The peak temperatures of melting and decomposition.

The enthalpy of fusion (heat of melting) and decomposition by integrating the area

under the respective peaks.

Thermogravimetric Analysis (TGA) Protocol
This protocol is used to determine the thermal stability and decomposition profile of mannitol
hexanitrate by measuring mass loss as a function of temperature.

Instrumentation:

A calibrated Thermogravimetric Analyzer (TGA).

Open ceramic or aluminum crucibles.

Procedure:

Sample Preparation: Place a small sample (1-3 mg) of mannitol hexanitrate into the TGA

crucible.

Instrument Setup:
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Position the crucible on the TGA balance.

Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

Thermal Program:

Heat the sample from ambient temperature to 300°C at a heating rate of 10°C/min.

Data Analysis:

Plot the percentage of weight loss as a function of temperature.

Determine the onset temperature of decomposition, which is the temperature at which

significant weight loss begins.

Analyze the derivative of the TGA curve (DTG curve) to identify the temperatures of

maximum decomposition rates.

Data Presentation
The following tables summarize the expected quantitative data from the DSC and TGA analysis

of mannitol hexanitrate.

DSC Data for Mannitol Hexanitrate
Parameter Value Reference

Solid-Solid Phase Transition 105°C [1]

Melting Point 110-112°C [1]

Onset of Decomposition ~143.7°C

Illustrative TGA Data for Mannitol Hexanitrate
Note: Specific experimental TGA data for mannitol hexanitrate detailing distinct weight loss

stages is not readily available in the reviewed literature. The following data is illustrative and

based on the general thermal decomposition behavior of nitrate esters, which typically undergo

a primary decomposition step involving the loss of nitro groups.
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Temperature Range (°C) Weight Loss (%) Associated Process

Ambient - ~140 < 1
Minor moisture

loss/sublimation

~140 - 250 > 90 Major decomposition

Visualization of Experimental Workflow
The following diagrams illustrate the logical flow of the thermal analysis process for mannitol
hexanitrate.
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Sample Preparation

DSC Instrument Setup

Thermal Program

Data Analysis

Weigh 1-2 mg MHN

Place in Vented Crucible

Load Sample & Reference

Purge with Inert Gas

Equilibrate at 30°C

Ramp to 250°C at 10°C/min

Analyze Thermogram

Determine Tm, Td, ΔH
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Sample Preparation

TGA Instrument Setup

Thermal Program

Data Analysis

Weigh 1-3 mg MHN

Place in Open Crucible

Load Sample onto Balance

Purge with Inert Gas

Ramp to 300°C at 10°C/min

Analyze TGA/DTG Curves

Determine Decomposition Stages & Weight Loss
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b089765?utm_src=pdf-custom-synthesis
https://scholars.huji.ac.il/sites/default/files/ronniekosloff/files/oxley.pdf
https://www.researchgate.net/figure/TGA-dTGA-and-residual-gas-analyser-RGA-thermal-decomposition-data-of-MgCO3xH2O-red_fig4_349803662
https://www.benchchem.com/product/b089765#using-dsc-tga-for-thermal-analysis-of-mannitol-hexanitrate
https://www.benchchem.com/product/b089765#using-dsc-tga-for-thermal-analysis-of-mannitol-hexanitrate
https://www.benchchem.com/product/b089765#using-dsc-tga-for-thermal-analysis-of-mannitol-hexanitrate
https://www.benchchem.com/product/b089765#using-dsc-tga-for-thermal-analysis-of-mannitol-hexanitrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089765?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

